Cas no 2228147-19-9 (2-(azetidin-3-yl)-4-fluoro-N,N-dimethylaniline)
2-(azetidin-3-yl)-4-fluoro-N,N-dimethylaniline Chemical and Physical Properties
Names and Identifiers
-
- 2-(azetidin-3-yl)-4-fluoro-N,N-dimethylaniline
- 2228147-19-9
- EN300-1757953
-
- Inchi: 1S/C11H15FN2/c1-14(2)11-4-3-9(12)5-10(11)8-6-13-7-8/h3-5,8,13H,6-7H2,1-2H3
- InChI Key: WQAHJVJDDMDLMF-UHFFFAOYSA-N
- SMILES: FC1C=CC(=C(C=1)C1CNC1)N(C)C
Computed Properties
- Exact Mass: 194.12192665g/mol
- Monoisotopic Mass: 194.12192665g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 15.3Ų
2-(azetidin-3-yl)-4-fluoro-N,N-dimethylaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1757953-0.05g |
2-(azetidin-3-yl)-4-fluoro-N,N-dimethylaniline |
2228147-19-9 | 0.05g |
$1056.0 | 2023-09-20 | ||
| Enamine | EN300-1757953-0.1g |
2-(azetidin-3-yl)-4-fluoro-N,N-dimethylaniline |
2228147-19-9 | 0.1g |
$1106.0 | 2023-09-20 | ||
| Enamine | EN300-1757953-0.25g |
2-(azetidin-3-yl)-4-fluoro-N,N-dimethylaniline |
2228147-19-9 | 0.25g |
$1156.0 | 2023-09-20 | ||
| Enamine | EN300-1757953-0.5g |
2-(azetidin-3-yl)-4-fluoro-N,N-dimethylaniline |
2228147-19-9 | 0.5g |
$1207.0 | 2023-09-20 | ||
| Enamine | EN300-1757953-1.0g |
2-(azetidin-3-yl)-4-fluoro-N,N-dimethylaniline |
2228147-19-9 | 1g |
$1256.0 | 2023-05-26 | ||
| Enamine | EN300-1757953-2.5g |
2-(azetidin-3-yl)-4-fluoro-N,N-dimethylaniline |
2228147-19-9 | 2.5g |
$2464.0 | 2023-09-20 | ||
| Enamine | EN300-1757953-5.0g |
2-(azetidin-3-yl)-4-fluoro-N,N-dimethylaniline |
2228147-19-9 | 5g |
$3645.0 | 2023-05-26 | ||
| Enamine | EN300-1757953-10.0g |
2-(azetidin-3-yl)-4-fluoro-N,N-dimethylaniline |
2228147-19-9 | 10g |
$5405.0 | 2023-05-26 | ||
| Enamine | EN300-1757953-1g |
2-(azetidin-3-yl)-4-fluoro-N,N-dimethylaniline |
2228147-19-9 | 1g |
$1256.0 | 2023-09-20 | ||
| Enamine | EN300-1757953-5g |
2-(azetidin-3-yl)-4-fluoro-N,N-dimethylaniline |
2228147-19-9 | 5g |
$3645.0 | 2023-09-20 |
2-(azetidin-3-yl)-4-fluoro-N,N-dimethylaniline Related Literature
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
Additional information on 2-(azetidin-3-yl)-4-fluoro-N,N-dimethylaniline
Introduction to 2-(azetidin-3-yl)-4-fluoro-N,N-dimethylaniline (CAS No. 2228147-19-9)
2-(azetidin-3-yl)-4-fluoro-N,N-dimethylaniline, identified by the Chemical Abstracts Service Number (CAS No.) 2228147-19-9, is a significant compound in the realm of pharmaceutical chemistry. This molecule, featuring a fluoro-substituted aniline core linked to an azetidine ring, has garnered attention due to its structural complexity and potential biological activity. The presence of both fluoro and dimethylamino substituents enhances its pharmacophoric properties, making it a valuable scaffold for drug discovery and development.
The structural motif of 2-(azetidin-3-yl)-4-fluoro-N,N-dimethylaniline combines the versatility of the azetidine scaffold with the electronic and steric effects imparted by the fluoro and dimethylamino groups. Azetidine derivatives are well-known for their role in medicinal chemistry, often serving as key components in bioactive molecules due to their ability to mimic peptidic structures while maintaining synthetic accessibility. The introduction of a fluoro atom at the 4-position further modulates the electronic properties of the aromatic ring, influencing both metabolic stability and binding affinity to biological targets.
In recent years, the pharmaceutical industry has increasingly recognized the therapeutic potential of compounds containing fluoro-substituted anilines. The fluoro group is renowned for its ability to enhance lipophilicity, metabolic stability, and binding interactions with biological targets, thereby improving drug efficacy and pharmacokinetic profiles. The combination of these features in 2-(azetidin-3-yl)-4-fluoro-N,N-dimethylaniline positions it as a promising candidate for further investigation in various therapeutic areas.
One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors targeting enzymes involved in critical biological pathways. For instance, studies have demonstrated that azetidine-based derivatives can interact with proteases and kinases, modulating their activity and potentially treating diseases such as cancer, inflammation, and infectious disorders. The presence of the dimethylamino group further enhances the compound's ability to interact with polar residues in protein active sites, improving binding affinity and selectivity.
Recent advancements in computational chemistry have enabled more efficient screening of compounds like 2-(azetidin-3-yl)-4-fluoro-N,N-dimethylaniline for biological activity. Molecular docking simulations and virtual screening have identified this molecule as a potential lead for further optimization. These computational approaches have accelerated the drug discovery process by predicting binding modes and affinities with high accuracy, allowing researchers to prioritize compounds for experimental validation.
The synthesis of 2-(azetidin-3-yl)-4-fluoro-N,N-dimethylaniline presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in facilitating the preparation of such molecules. Techniques such as transition-metal-catalyzed cross-coupling reactions, fluorochemical transformations, and ring-closing metathesis have been employed to construct the desired framework efficiently. These advances have not only improved yield but also reduced synthetic costs, making it more feasible to explore derivatives for enhanced biological activity.
From a medicinal chemistry perspective, the structural features of 2-(azetidin-3-yl)-4-fluoro-N,N-dimethylaniline offer multiple points for optimization. The azetidine ring can be modified to introduce additional substituents or alter its conformational flexibility, while the aromatic ring provides a platform for tuning electronic properties through various functional groups. Furthermore, derivatization of the fluoro or dimethylamino groups can fine-tune pharmacokinetic profiles and target specificity.
In conclusion, 2-(azetidin-3-yl)-4-fluoro-N,N-dimethylaniline (CAS No. 2228147-19-9) represents a promising compound with significant therapeutic potential. Its unique structural features, combined with recent advancements in drug discovery technologies, make it an attractive candidate for further research and development. As our understanding of biological pathways continues to evolve, compounds like this are likely to play a crucial role in addressing unmet medical needs across various therapeutic areas.
2228147-19-9 (2-(azetidin-3-yl)-4-fluoro-N,N-dimethylaniline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)